Cas no 951468-36-3 (N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4-methoxybenzene-1-sulfonamide)

• Product Name: N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4-methoxybenzene-1-sulfonamide
• CAS No: 951468-36-3
• MF: C₁₉H₁₇FN₄O₃S₂
• MW: 432.491684675217
• CID: 5517259
• Update Time: 2025-07-09

N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[2-[2-(2-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-4-methoxy-
• N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4-methoxybenzene-1-sulfonamide

• Inchi： 1S/C19H17FN4O3S2/c1-27-14-6-8-15(9-7-14)29(25,26)21-11-10-13-12-28-19-22-18(23-24(13)19)16-4-2-3-5-17(16)20/h2-9,12,21H,10-11H2,1H3
• InChI Key： MRTXFBQUMREEBY-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2N3C(SC=2)=NC(C2=CC=CC=C2F)=N3)(=O)=O)=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4-methoxybenzene-1-sulfonamide

Comprehensive Overview of N-{2-[2-(2-fluorophenyl)-1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl}ethyl-4-methoxybenzene-1-sulfonamide (CAS 951468-36-3)

The compound N-{2-[2-(2-fluorophenyl)-1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl}ethyl-4-methoxybenzene-1-sulfonamide, identified by CAS No. 951468-36-3, represents a sophisticated sulfonamide derivative with a unique triazolothiazole core structure. This molecule has garnered significant attention in medicinal chemistry and pharmaceutical research due to its potential applications in drug discovery and targeted therapies. Its structural complexity, featuring a fluorophenyl moiety and a methoxybenzene sulfonamide group, suggests promising interactions with biological targets, particularly in enzyme inhibition and receptor modulation.

Recent trends in biomedical research highlight a growing interest in heterocyclic compounds like triazolothiazoles, which are often explored for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a fluorine atom in the phenyl ring enhances the compound's metabolic stability and bioavailability, making it a valuable candidate for structure-activity relationship (SAR) studies. Researchers are particularly intrigued by its potential role in kinase inhibition, a hot topic in oncology drug development, as kinases are critical regulators of cell proliferation and survival.

From a synthetic chemistry perspective, the preparation of CAS 951468-36-3 involves multi-step organic synthesis, often requiring regioselective reactions to construct the triazolothiazole scaffold. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to optimize yield and purity. The compound's physicochemical properties, including logP and solubility, are critical for its drug-likeness, aligning with the Lipinski's Rule of Five—a key consideration in preclinical development.

In the context of personalized medicine, N-{2-[2-(2-fluorophenyl)-1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl}ethyl-4-methoxybenzene-1-sulfonamide is being investigated for its selective targeting capabilities. Its sulfonamide group is known to interact with carbonic anhydrases, enzymes implicated in conditions like glaucoma and tumor acidosis. This aligns with current biotech industry trends focusing on precision therapeutics and small-molecule inhibitors. Additionally, its potential cross-blood-brain-barrier (BBB) permeability makes it relevant for neurological disorder research, another rapidly evolving field.

The intellectual property landscape surrounding CAS 951468-36-3 reflects its commercial viability, with patents filed for its use in combination therapies and diagnostic applications. Analytical characterization via NMR, HPLC-MS, and X-ray crystallography ensures rigorous quality control, meeting Good Manufacturing Practice (GMP) standards. As the demand for novel bioactive molecules surges, this compound exemplifies the intersection of computational chemistry and empirical validation—a cornerstone of modern pharmaceutical innovation.

Environmental and regulatory compliance aspects of 951468-36-3 are also under scrutiny, given the increasing emphasis on green chemistry principles. Efforts to minimize toxic byproducts during synthesis and ensure biodegradability are integral to its sustainable development. This resonates with the broader ESG (Environmental, Social, and Governance) goals adopted by the life sciences sector, addressing both investor and consumer concerns about ethical sourcing and ecological impact.

In summary, N-{2-[2-(2-fluorophenyl)-1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl}ethyl-4-methoxybenzene-1-sulfonamide (CAS 951468-36-3) embodies a convergence of cutting-edge science and practical applications. Its versatility in addressing unmet medical needs, coupled with rigorous safety profiling, positions it as a compelling subject for ongoing and future research endeavors. As the scientific community continues to explore its full potential, this compound may well emerge as a cornerstone in next-generation therapeutic agents.